![molecular formula C17H15Cl2NO B1343384 3'-Azetidinomethyl-2,3-dichlorobenzophenone CAS No. 898772-06-0](/img/structure/B1343384.png)
3'-Azetidinomethyl-2,3-dichlorobenzophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound 3'-Azetidinomethyl-2,3-dichlorobenzophenone is not directly mentioned in the provided papers. However, the papers discuss various azetidinone derivatives, which are closely related to the compound . Azetidinones, also known as β-lactams, are a class of four-membered cyclic amides that have significant biological activities, particularly as antibacterial agents due to their ability to inhibit cell wall synthesis .
Synthesis Analysis
The synthesis of azetidinone derivatives involves several steps, including the generation of carbanions, reactions with aromatic aldehydes, and cyclization processes. For instance, the synthesis of 3,3-dichloroazetidines is achieved by treating N-(1-aryl-2,2-dichloroethylidene)amines with aromatic aldehydes to produce alpha,alpha-dichloro-beta-hydroxy imines, which are then converted into azetidines through a series of reactions involving mesyl chloride and either potassium cyanide or sodium borohydride . Similarly, the synthesis of 3-chloro-4-substituted azetidin-2-ones involves the reaction of imine derivatives with ketenes generated from chloroacetyl chloride and triethylamine .
Molecular Structure Analysis
The molecular structure of azetidinone derivatives is crucial for their biological activity. X-ray crystallography studies have indicated that the torsional angle between the phenyl rings and the configuration of substituents on the azetidinone ring are important for antiproliferative activity. A trans configuration between substituents is generally optimal for potent activity .
Chemical Reactions Analysis
Azetidinone derivatives undergo various chemical reactions that are essential for their biological function. For example, the transformation of 3-(chloromethyl)azetidin-2-ones to azetidine-3-carboxylic acid esters involves a rearrangement reaction that is facilitated by treatment with alkoxides . This type of reaction showcases the reactivity of the azetidinone ring and its potential for chemical modifications.
Physical and Chemical Properties Analysis
The physical and chemical properties of azetidinone derivatives are influenced by their substituents. These compounds typically exhibit potent antiproliferative properties, as evidenced by low IC50 values in cancer cell lines. They also show the ability to inhibit the polymerization of tubulin, disrupt microtubular structures, and induce G2/M arrest and apoptosis in cells . The antibacterial activity of these compounds is attributed to their interaction with enzymes such as transpeptidase, which is essential for bacterial cell wall synthesis . The synthesized compounds' structures are confirmed using various spectral techniques, including IR, Mass, and 1H-NMR, and their activities are often correlated with in silico docking analysis .
Scientific Research Applications
Anticancer and Antitumor Activity
The azetidine derivative, 3'-Azetidinomethyl-2,3-dichlorobenzophenone, has shown promising results in the synthesis and biochemical evaluation of 3-phenoxy-1,4-diarylazetidin-2-ones as tubulin-targeting antitumor agents. These compounds exhibit potent antiproliferative effects, particularly against breast cancer cell lines, by inhibiting tubulin polymerization and inducing apoptosis. Notably, compounds such as trans-4-(3-hydroxy-4-methoxyphenyl)-3-phenoxy-1-(3,4,5-trimethoxyphenyl)azetidin-2-one and trans-4-(3-amino-4-methoxyphenyl)-3-phenoxy-1-(3,4,5-trimethoxyphenyl)azetidin-2-one have displayed significant inhibition of cancer cell growth with minimal cytotoxicity, indicating their potential for further clinical development (Greene et al., 2016).
Synthetic Methodology Advancements
The chemical synthesis of azetidines, including this compound derivatives, has been enhanced through various methodologies. For instance, the calcium(II)-catalyzed Friedel-Crafts reaction has been utilized for the high-yield preparation of 3,3-diarylazetidines from N-Cbz azetidinols. This method allows for the efficient creation of drug-like compounds with potential therapeutic applications (Denis et al., 2018). Furthermore, the rearrangement of 2-aryl-3,3-dichloroazetidines to produce 2-[dimethoxy(aryl)methyl]aziridines under basic conditions highlights the versatility of azetidines in synthetic organic chemistry (Dejaegher et al., 2002).
properties
IUPAC Name |
[3-(azetidin-1-ylmethyl)phenyl]-(2,3-dichlorophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2NO/c18-15-7-2-6-14(16(15)19)17(21)13-5-1-4-12(10-13)11-20-8-3-9-20/h1-2,4-7,10H,3,8-9,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCUDPXBMRLGOCW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)CC2=CC(=CC=C2)C(=O)C3=C(C(=CC=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00643274 |
Source
|
Record name | {3-[(Azetidin-1-yl)methyl]phenyl}(2,3-dichlorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00643274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898772-06-0 |
Source
|
Record name | Methanone, [3-(1-azetidinylmethyl)phenyl](2,3-dichlorophenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898772-06-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | {3-[(Azetidin-1-yl)methyl]phenyl}(2,3-dichlorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00643274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.